(4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate

• IUPAC Name: (4-nitrophenyl)methyl 5-bromo-2-hydroxybenzoate
• InChI: InChI=1S/C14H10BrNO5/c15-10-3-6-13(17)12(7-10)14(18)21-8-9-1-4-11(5-2-9)16(19)20/h1-7,17H,8H2
• InChI Key: DSSKBXBOPPRVGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=C(C=CC(=C2)Br)O)[N+](=O)[O-]
• Molecular Formula: C14H10BrNO5
• Molecular Weight: 352.14 g/mol

Description

(4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate is an organic compound that belongs to the class of esters It is characterized by the presence of a nitrophenyl group, a bromine atom, and a hydroxybenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate typically involves the esterification of 5-bromo-2-hydroxybenzoic acid with (4-nitrophenyl)methanol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process. The reaction conditions often include refluxing the reactants in an appropriate solvent such as dichloromethane or toluene .

Industrial Production Methods

Industrial production of (4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

(4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate can undergo various chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by other nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Ester hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield 5-bromo-2-hydroxybenzoic acid and (4-nitrophenyl)methanol.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium azide, thiourea, and primary amines. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst, or chemical reducing agents like tin(II) chloride (SnCl2) in hydrochloric acid.

Ester hydrolysis: Acidic hydrolysis using hydrochloric acid or sulfuric acid, and basic hydrolysis using sodium hydroxide or potassium hydroxide.

Major Products

Nucleophilic substitution: Products depend on the nucleophile used, such as azides, thiols, or amines.

Reduction: The major product is (4-aminophenyl)methyl 5-bromo-2-hydroxybenzoate.

Ester hydrolysis: The products are 5-bromo-2-hydroxybenzoic acid and (4-nitrophenyl)methanol.

Scientific Research Applications

(4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Employed in the study of enzyme kinetics and as a substrate in biochemical assays.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as a precursor in the manufacture of dyes and pigments.

Mechanism of Action

The mechanism of action of (4-Nitrophenyl)methyl 5-bromo-2-hydroxybenzoate involves its interaction with specific molecular targets. For instance, in biochemical assays, it may act as a substrate for enzymes, undergoing hydrolysis or other transformations. The molecular pathways involved depend on the specific application and the nature of the interacting molecules .

Comparison with Similar Compounds

Similar Compounds

Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate: Similar in structure but contains a furan ring instead of a benzene ring and a fluorine atom instead of bromine.

4-((4-Methoxyphenyl)amino)methyl-N,N-dimethylaniline: Contains a methoxyphenyl group and an amino group instead of a nitrophenyl group and a bromine atom.

Uniqueness

Its specific structure allows for targeted interactions in various chemical and biological processes, making it a valuable compound in research and industry .